Cas no 13073-28-4 (3-Bromo-2-hydroxybenzonitrile)

3-Bromo-2-hydroxybenzonitrile is a halogenated aromatic compound featuring both a bromo substituent and a hydroxyl group adjacent to a nitrile functionality. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmaceutical precursors. The bromo group offers reactivity for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the hydroxyl and nitrile groups provide additional sites for functionalization or hydrogen bonding. Its high purity and stability under standard conditions ensure reliable performance in fine chemical applications. The compound is commonly employed in agrochemical and medicinal chemistry research due to its balanced reactivity and potential as a scaffold for bioactive molecules.
3-Bromo-2-hydroxybenzonitrile structure
3-Bromo-2-hydroxybenzonitrile structure
Product Name:3-Bromo-2-hydroxybenzonitrile
CAS No:13073-28-4
MF:C7H4BrNO
MW:198.016760826111
MDL:MFCD11042854
CID:119264
PubChem ID:329761897
Update Time:2025-06-07

3-Bromo-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-hydroxybenzonitrile
    • Benzonitrile,3-bromo-2-hydroxy-
    • 2-Bromo-6-cyanophenol
    • 3-BROMO-2-HYDROXYBENZNITRILE
    • 3-bromo-2-hydroxy-benzonitrile
    • Benzonitrile,3-bromo-2-hydroxy
    • 3-Bromo-2-hydroxybenzonitrile 97%
    • Benzonitrile, 3-bromo-2-hydroxy-
    • 3-Bromo-2-hydroxybenzonitrile, 97%
    • MFCD11042854
    • SCHEMBL1343723
    • J-005867
    • AMY33699
    • PS-5365
    • DTXSID50499460
    • 13073-28-4
    • EN300-7153398
    • CS-0053980
    • CL8994
    • AKOS015833863
    • PB14860
    • BUWXNBPLRLEXOZ-UHFFFAOYSA-N
    • SY040916
    • FT-0721996
    • B5273
    • DA-46253
    • DTXCID70450270
    • MDL： MFCD11042854
    • Inchi： 1S/C7H4BrNO/c8-6-3-1-2-5(4-9)7(6)10/h1-3,10H
    • InChI Key： BUWXNBPLRLEXOZ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C#N)=C1O

Computed Properties

  • Exact Mass: 196.94800
  • Monoisotopic Mass: 196.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.79
  • Melting Point: 120.0 to 124.0 deg-C
  • Boiling Point: 248.2 °C at 760 mmHg
  • Flash Point: 103.9 °C
  • PSA: 44.02000
  • LogP: 2.02638

3-Bromo-2-hydroxybenzonitrile Security Information

3-Bromo-2-hydroxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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